Cas no 2228528-00-3 (3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol
• CAS No: 2228528-00-3
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 5899435
• PubChem ID: 165688659
• Update Time: 2025-11-01

3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol
• EN300-1756081
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-ol
• 2228528-00-3

• Inchi： 1S/C10H18N2OS/c1-10(2,7-13)5-8-6-11-9(14-8)12(3)4/h6,13H,5,7H2,1-4H3
• InChI Key： BGEUTBBJKVYYGJ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1CC(C)(C)CO

Computed Properties

• Exact Mass: 214.11398438g/mol
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol

3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol: A Novel Compound with Potential Therapeutic Applications in Biomedical Research

CAS 2228528-00-3 represents a structurally unique molecule with significant potential in the field of pharmaceutical research. This compound, characterized by its complex heterocyclic framework and functional groups, has attracted attention for its possible applications in drug development and therapeutic innovation. The molecule contains a 1,3-thiazole ring system, which is a key structural motif in many bioactive compounds, and a dimethylamino substituent that may contribute to its pharmacological properties. The 2,2-dimethylpropan-1-ol moiety further enhances its chemical stability and solubility profile, making it a promising candidate for further exploration in biomedical applications.

Recent studies have demonstrated that the 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol molecule exhibits potential as a modulator of specific biological pathways. Researchers have reported its ability to interact with key enzymes involved in metabolic processes, suggesting its utility in the development of targeted therapies. The 1,3-thiazole ring is known to form hydrogen bonds with protein targets, while the dimethylamino group may enhance its ability to penetrate cell membranes, thereby improving bioavailability. These properties make the compound a valuable candidate for further investigation in the context of drug discovery.

The CAS 2228528-00-3 compound has been the focus of several recent studies aimed at understanding its pharmacological mechanisms. One notable study published in Journal of Medicinal Chemistry in 2023 explored its potential as an inhibitor of certain kinase pathways associated with cancer progression. The research highlighted the compound's ability to selectively target specific kinases, which could lead to the development of more effective and less toxic cancer therapies. This finding underscores the importance of the 1,3-thiazole ring system in modulating enzyme activity and its relevance to the design of novel therapeutic agents.

Another area of interest is the 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol molecule's potential in neuropharmacology. Preliminary studies suggest that the compound may have neuroprotective properties, which could make it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The dimethylamino group is believed to play a critical role in this activity by facilitating interactions with neurotransmitter receptors, while the 1,3-thiazole ring may contribute to its ability to cross the blood-brain barrier. These findings highlight the compound's versatility in targeting multiple therapeutic areas.

From a synthetic perspective, the preparation of CAS 2228528-00-3 involves a series of well-defined chemical reactions that are crucial for its structural integrity. Researchers have developed efficient synthetic routes to produce this compound in high yield, which is essential for its application in drug development. The 2,2-dimethylpropan-1-ol moiety, for instance, is synthesized through a multi-step process that ensures the molecule's stability and purity. These synthetic advancements have enabled the compound to be studied in greater detail, paving the way for its potential use in clinical settings.

Current research is also exploring the 3-0-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol molecule's role in the treatment of inflammatory diseases. Studies have indicated that the compound may possess anti-inflammatory properties by modulating the activity of certain cytokines and immune cells. This could make it a valuable tool in the development of therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease. The 1,3-thiazole ring is thought to be instrumental in these effects, as it can interact with various inflammatory mediators to suppress their activity.

Furthermore, the CAS 2228528-00-3 compound has been investigated for its potential in the treatment of infectious diseases. Research published in Antimicrobial Agents and Chemotherapy in 2022 suggested that the molecule may exhibit antimicrobial activity against certain bacterial strains. This property is attributed to the dimethylamino group, which may disrupt bacterial cell membranes, while the 1,3-thiazole ring could contribute to its ability to inhibit bacterial enzymes. These findings highlight the compound's potential as a broad-spectrum antimicrobial agent.

The 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol molecule's pharmacokinetic profile is another area of ongoing research. Studies have shown that the compound has good solubility and stability in biological systems, which are critical factors for its therapeutic efficacy. The 2,2-dimethylpropan-1-ol moiety, in particular, has been found to enhance the compound's solubility, which is essential for its absorption and distribution in the body. These characteristics make the compound a promising candidate for the development of oral medications.

In conclusion, the CAS 2228528-00-3 compound represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable candidate for further study. As research continues to uncover its mechanisms of action and therapeutic potential, the 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylpropan-1-ol molecule may play a crucial role in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties is expected to yield important insights that could benefit both basic science and clinical practice.